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Compound of Interest

Compound Name: Cephradine

Cat. No.: B1668399

Application Notes: Cephradine for Urinary Tract
Infections

Introduction

Cephradine is a first-generation cephalosporin antibiotic with a broad spectrum of activity
against various Gram-positive and some Gram-negative bacteria.[1][2] Its pharmacological
profile, particularly its high concentration in the urinary tract, makes it a viable agent for the
treatment of urinary tract infections (UTIs).[3][4] These notes provide an overview of its
mechanism of action, pharmacokinetic properties, clinical efficacy, and established protocols
for research and clinical evaluation.

Mechanism of Action

Cephradine exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[5]
[6] The core mechanism involves the following steps:

 Binding to Penicillin-Binding Proteins (PBPs): Cephradine's (-lactam ring structure allows it
to bind to the active site of PBPs, which are enzymes essential for the final step in
peptidoglycan synthesis.[2][7]

« Inhibition of Transpeptidation: This binding inactivates the PBPs, preventing the cross-linking
of peptidoglycan chains.[4]
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o Cell Wall Destabilization: The disruption of peptidoglycan synthesis weakens the bacterial
cell wall, compromising its structural integrity.[5]

e Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,
leading to cell lysis and bacterial death.[1][4]

This action is most effective against actively dividing bacteria that are continuously synthesizing
new cell walls.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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